Cas no 1021266-59-0 (N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 1021266-59-0
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 6144374
• PubChem ID: 42175944
• Update Time: 2025-05-19

N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• 1021266-59-0
• N-(4-(3-oxo-3-((pyridin-2-ylmethyl)amino)propyl)thiazol-2-yl)benzamide
• F5254-0143
• N-[4-[3-oxo-3-(pyridin-2-ylmethylamino)propyl]-1,3-thiazol-2-yl]benzamide
• AKOS024503363

• Inchi： 1S/C19H18N4O2S/c24-17(21-12-15-8-4-5-11-20-15)10-9-16-13-26-19(22-16)23-18(25)14-6-2-1-3-7-14/h1-8,11,13H,9-10,12H2,(H,21,24)(H,22,23,25)
• InChI Key： ITTBTHNKHVAKDH-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC(=C1)CCC(NCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 366.11504700g/mol
• Monoisotopic Mass: 366.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide

Introduction to N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide and Its Significance in Modern Medicinal Chemistry

N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide, a compound with the CAS number 1021266-59-0, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in therapeutic interventions. The molecular architecture of N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide incorporates several key pharmacophoric elements that contribute to its unique pharmacological profile.

The core structure of this compound is built around a benzamide moiety, which is a well-documented pharmacophore in drug design. Benzamides are known for their ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. In N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide, the benzamide group is further functionalized with a 1,3-thiazole ring. The 1,3-thiazole scaffold is another important pharmacophore that has been extensively studied for its biological activity. This heterocyclic ring system is found in numerous bioactive molecules and has shown promise in various therapeutic areas.

One of the most striking features of N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide is the presence of a pyridine moiety linked to a methyl group through a carbamoyl ethyl chain. This specific arrangement creates a unique chemical environment that can influence the compound's interactions with biological targets. The pyridine ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be crucial for drug-receptor binding. The carbamoyl ethyl chain adds an additional layer of complexity, potentially influencing the compound's solubility and metabolic stability.

Recent research in medicinal chemistry has highlighted the importance of multitarget engagement in drug design. Compounds that can interact with multiple biological targets simultaneously often exhibit enhanced therapeutic efficacy and reduced side effects. N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide appears to be well-positioned to meet this criterion due to its multifaceted structural features. Studies have suggested that this compound may have the potential to interact with both enzymatic and non-enzymatic targets, making it a promising candidate for the development of novel therapeutic agents.

The synthesis of N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide presents significant challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Key steps include the formation of the 1,3-thiazole ring, the introduction of the benzamide moiety, and the functionalization of the pyridine ring with the carbamoyl ethyl chain.

Once synthesized, N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide undergoes rigorous characterization to determine its physicochemical properties and biological activity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its molecular structure. Additionally, computational methods are used to predict how the compound might interact with biological targets based on its structure.

Preclinical studies have begun to explore the potential therapeutic applications of N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide. Initial findings suggest that this compound may have significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Furthermore, it has shown promise in models of inflammation and neurodegenerative diseases. These early results are encouraging and warrant further investigation into its potential as a lead compound for new therapeutics.

The development of N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide also highlights the importance of interdisciplinary collaboration in drug discovery. Medicinal chemists work closely with biologists, pharmacologists, and computational scientists to design and optimize compounds with desired biological activities. This collaborative approach ensures that compounds like N-[4-(2-{[(pyridin-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide are not only structurally innovative but also functionally effective.

In conclusion, N-[4-(2-{[(pyridin-2-ylmethyl)carbamoyl}ethyl)-1,3-thiazol]-1021266-59-0]benzamide represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted pharmacological profile. Its potential applications in therapeutic interventions are vast and varied, ranging from cancer treatment to anti-inflammatory and neuroprotective agents. As research continues to uncover new biological activities and synthetic strategies for this compound class，its importance in modern drug discovery is likely to grow even further。